Cas no 896362-82-6 (2-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)acetamide)

• Product Name: 2-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)acetamide
• CAS No: 896362-82-6
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 6439278
• Update Time: 2025-10-27

2-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)acetamide

• Inchi： 1S/C18H17N3O4/c22-17(10-13-6-8-16(9-7-13)21(24)25)19-14-11-18(23)20(12-14)15-4-2-1-3-5-15/h1-9,14H,10-12H2,(H,19,22)
• InChI Key： FMJRYQYVBDSKGS-UHFFFAOYSA-N
• SMILES： C(NC1CC(=O)N(C2=CC=CC=C2)C1)(=O)CC1=CC=C([N+]([O-])=O)C=C1

Additional information on 2-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)acetamide

Introduction to 2-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)acetamide (CAS No. 896362-82-6)

2-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)acetamide, identified by the Chemical Abstracts Service Number (CAS No.) 896362-82-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a nitro-substituted phenyl ring and an acetamide moiety linked to a pyrrolidinone scaffold. The precise arrangement of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for further exploration in drug discovery and therapeutic applications.

The structural motif of 2-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)acetamide encompasses several key pharmacophoric elements. The 4-nitrophenyl group introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule. This feature is particularly relevant in the design of bioactive compounds, where electronic properties often play a critical role in target interactions. Concurrently, the 5-oxo-1-phenylpyrrolidin-3-yl moiety contributes to the compound's heterocyclic complexity, providing a rigid yet flexible backbone that can interact with biological targets in multiple ways.

In recent years, there has been growing interest in exploring the potential of such nitrogen-containing heterocycles in medicinal chemistry. Pyrrolidinone derivatives, in particular, have been extensively studied for their role as scaffolds in the development of drugs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The presence of an acetamide group in this compound further enhances its versatility, as acetamides are known to exhibit diverse biological activities and can serve as pharmacophores in numerous therapeutic contexts.

Current research endeavors are increasingly focusing on the synthesis and characterization of novel molecules that combine multiple pharmacophoric units to achieve enhanced efficacy and selectivity. The compound 2-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)acetamide represents an example of such an approach, where the integration of a nitro-substituted phenyl ring with a pyrrolidinone core linked via an acetamide bridge creates a complex molecular entity with potential therapeutic value.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions, condensation processes, and functional group interconversions. Advanced techniques such as catalytic hydrogenation or transition-metal-catalyzed cross-coupling reactions might be employed to construct the desired carbon-carbon bonds efficiently. The development of robust synthetic methodologies is essential for scalable production and further structural diversification.

Once synthesized, the biological evaluation of 2-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)acetamide becomes a critical next step. This typically involves in vitro assays to assess its interaction with relevant biological targets, such as enzymes or receptors implicated in disease pathways. High-throughput screening (HTS) technologies may be utilized to identify potential binding interactions rapidly. Additionally, computational modeling techniques can provide insights into the molecular recognition processes by predicting binding affinities and docking poses.

The compound's interaction with biological targets is influenced by its physicochemical properties, including solubility, lipophilicity, and metabolic stability. These parameters are crucial for determining its pharmacokinetic behavior and therapeutic potential. For instance, favorable solubility ensures adequate absorption following administration, while metabolic stability influences its duration of action within the body. Optimizing these properties through structure-based drug design can enhance the compound's overall efficacy as a candidate for further development.

Recent advancements in medicinal chemistry have emphasized the importance of structure-function relationships in drug design. By leveraging computational tools and experimental data, researchers can refine molecular structures to improve target engagement while minimizing off-target effects. The case of 2-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-y acetamide) aligns with this trend, as modifications to its core scaffold could yield derivatives with enhanced potency or selectivity.

In conclusion,2-(4-nitrophenyl)-N-(5-o xo -1 -phen ylpyrrol idin -3 -y l)acet amide (CAS No. 896362 -82 -6) stands as a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with tailored biological activities. As research progresses, continued investigation into its synthetic pathways and biological interactions will be essential for unlocking its full potential in therapeutic applications.